Cas no 75093-88-8 (Raphanusin)

• Product Name: Raphanusin
• CAS No: 75093-88-8
• MF: C₃₃H₄₁O₂₀
• MW: 757.666652441025
• CID: 2078887
• PubChem ID: 74976872
• Update Time: 2025-04-21

Raphanusin Chemical and Physical Properties

Names and Identifiers

• Raphanusin
• Pelargonidin 3-sophoroside 5-glucoside
• Pelargonidin-3-sophoroside-5-glucoside
• 2-[4,5-dihydroxy-2-[7-hydroxy-2-(4-hydroxyphenyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:176307

• Inchi： 1S/C33H40O20/c34-8-18-21(39)24(42)27(45)31(50-18)48-16-6-13(38)5-15-14(16)7-17(29(47-15)11-1-3-12(37)4-2-11)49-33-30(26(44)23(41)20(10-36)52-33)53-32-28(46)25(43)22(40)19(9-35)51-32/h1-7,18-28,30-36,39-46H,8-10H2,(H-,37,38)/p+1
• InChI Key： XPMFXZDODDEKIK-UHFFFAOYSA-O
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(OC2C(C3C=CC(=CC=3)O)=[O+]C3C=C(C=C(C=3C=2)OC2C(C(C(C(CO)O2)O)O)O)O)OC(CO)C(C1O)O

Computed Properties

• Exact Mass: 757.21911869g/mol
• Monoisotopic Mass: 757.21911869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.571
• Topological Polar Surface Area: 319Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-5-O-glycosides